4-Amino-6-(trifluoromethyl)-1,3-benzenedicarbonitrile

• Molecular Formula: C9H4F3N3
• Molecular Weight: 211.14 g/mol
• IUPAC Name: 4-amino-6-(trifluoromethyl)benzene-1,3-dicarbonitrile
• InChI: InChI=1S/C9H4F3N3/c10-9(11,12)7-2-8(15)6(4-14)1-5(7)3-13/h1-2H,15H2
• InChI Key: XBOGDGSKLKKGAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C#N)N)C(F)(F)F)C#N

Description

This compound is notable for its use as a starting material in the synthesis of various pharmaceuticals, including nonsteroidal antiandrogens like bicalutamide . Its molecular formula is C8H5F3N2, and it has a molecular weight of 186.13 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-amino-2-trifluoromethyl benzonitrile typically involves three main steps: positioning bromination, cyano group replacement, and aminolysis substitution . The process begins with m-trifluoromethyl fluorobenzene as the primary raw material. The reaction conditions include the use of glacial acetic acid, concentrated sulfuric acid, dibromohydantoin, quinoline, cuprous cyanide, liquid ammonia, and ethanol . This method is advantageous due to its simplicity, high yield (73-75%), and the high purity of the final product (over 99%) .

Industrial Production Methods

Industrial production methods for 4-amino-2-trifluoromethyl benzonitrile are designed to be efficient and environmentally friendly. The process avoids the use of virulent cuprous cyanide, reducing safety risks and environmental impact . The raw materials are readily available, and the process is straightforward, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-trifluoromethyl benzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro compounds.

Reduction: Reduction reactions can convert it into amines.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the cyano group.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or nitric acid.

Reducing agents: Such as lithium aluminum hydride or hydrogen in the presence of a catalyst.

Nucleophiles: Such as amines or alcohols for substitution reactions.

Major Products

The major products formed from these reactions include various substituted anilines, benzimidazoles, and other derivatives .

Scientific Research Applications

4-Amino-2-trifluoromethyl benzonitrile is widely used in scientific research due to its versatility:

Chemistry: It serves as a starting material for the synthesis of benzimidazoles, which are potential candidates for treating breast cancer.

Biology: Its derivatives are studied for their biological activities, including anti-cancer properties.

Medicine: It is a key intermediate in the synthesis of bicalutamide, a nonsteroidal antiandrogen used in prostate cancer treatment.

Industry: It is used in the production of various fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-amino-2-trifluoromethyl benzonitrile and its derivatives involves the inhibition of specific molecular targets. For instance, benzimidazole derivatives inhibit the growth of endothelial cells, which is crucial in cancer treatment . The compound interacts with molecular pathways involved in cell proliferation and apoptosis, making it effective in inhibiting cancer cell growth .

Comparison with Similar Compounds

Similar Compounds

4-Cyano-3-trifluoromethylaniline: Another cyanated and trifluoromethylated derivative of aniline.

4-Iodo-2-trifluoromethylbenzonitrile: Used in similar synthetic applications.

4-Nitro-3-trifluoromethylaniline: Known for its use in various chemical syntheses.

Uniqueness

4-Amino-2-trifluoromethyl benzonitrile is unique due to its high reactivity and versatility in forming various derivatives. Its ability to serve as a starting material for the synthesis of pharmaceuticals like bicalutamide highlights its importance in medicinal chemistry .

Synthesis routes and methods

Procedure details

4-Amino-5-iodo-2-trifluoromethyl-benzonitrile (1.5 mmoL), CuCN (1.7 mmoL) in NMP (10 mL) was heated at 150° C. for 4 hrs. The reaction mixture was passed through a pad of Celite. The reaction mixture was then partitioned between ethyl acetate and water. The organic layer was washed with water, then brine, dried over anhydrous Na2SO4, filtered and concentrated to yield the title compound as a brown solid.